Cas no 3739-82-0 (2-Ethoxypyrimidine)

2-Ethoxypyrimidine structure
2-Ethoxypyrimidine structure
Product Name:2-Ethoxypyrimidine
CAS No:3739-82-0
MF:C6H8N2O
MW:124.1405210495
CID:296391
PubChem ID:13678540
Update Time:2025-04-19

2-Ethoxypyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-Ethoxypyrimidine
    • Pyrimidine, 2-ethoxy-
    • DTXSID70878915
    • SCHEMBL2269826
    • 3739-82-0
    • ethoxypyrimidine
    • Inchi: 1S/C6H8N2O/c1-2-9-6-7-4-3-5-8-6/h3-5H,2H2,1H3
    • InChI Key: AEXIQPQOFKQACC-UHFFFAOYSA-N
    • SMILES: O(C1N=CC=CN=1)CC

Computed Properties

  • Exact Mass: 124.06374
  • Monoisotopic Mass: 124.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 71.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 35Ų

Experimental Properties

  • PSA: 35.01
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